Cas no 1416437-99-4 (N-(2,6-Dioxopiperidin-3-YL)methanesulfonamide)

• Product Name: N-(2,6-Dioxopiperidin-3-YL)methanesulfonamide
• CAS No: 1416437-99-4
• MF: C₆H₁₀N₂O₄S
• MW: 206.219600200653
• CID: 4822862
• Update Time: 2025-06-26

N-(2,6-Dioxopiperidin-3-YL)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-DIOXOPIPERIDIN-3-YL)METHANESULFONAMIDE
• N-(2,6-Dioxopiperidin-3-YL)methanesulfonamide

• Inchi： 1S/C6H10N2O4S/c1-13(11,12)8-4-2-3-5(9)7-6(4)10/h4,8H,2-3H2,1H3,(H,7,9,10)
• InChI Key： YRXOTFKIKQCPKD-UHFFFAOYSA-N
• SMILES： S(C)(NC1C(NC(CC1)=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: -1.4
• Topological Polar Surface Area: 101

Additional information on N-(2,6-Dioxopiperidin-3-YL)methanesulfonamide

Introduction to N-(2,6-Dioxopiperidin-3-YL)methanesulfonamide (CAS No. 1416437-99-4)

N-(2,6-Dioxopiperidin-3-yl)methanesulfonamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1416437-99-4, has garnered considerable attention due to its potential applications in drug development and molecular research. The intricate architecture of this molecule, featuring a dioxopiperidine core and a methanesulfonamide substituent, makes it a promising candidate for various biochemical interactions.

The dioxopiperidine moiety is particularly noteworthy for its ability to modulate enzyme activity and receptor binding. This structural feature has been extensively studied in the context of developing novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like dioxopiperidine in designing molecules with enhanced pharmacological properties. The presence of oxygen atoms in the dioxopiperidine ring contributes to its stability and reactivity, making it an attractive scaffold for further chemical modifications.

In addition to the dioxopiperidine core, the methanesulfonamide group plays a crucial role in determining the compound's solubility and bioavailability. Methanesulfonamides are known for their ability to enhance the binding affinity of drug candidates to biological targets. This property has been leveraged in the design of molecules targeting various diseases, including cancer and inflammatory disorders. The combination of these two functional groups in N-(2,6-Dioxopiperidin-3-yl)methanesulfonamide suggests a multifaceted approach to drug discovery.

Recent studies have demonstrated the potential of N-(2,6-Dioxopiperidin-3-yl)methanesulfonamide as a lead compound in the development of inhibitors for key enzymes involved in metabolic pathways. For instance, research has shown that derivatives of this compound exhibit inhibitory activity against enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS). These enzymes are critical in DNA synthesis and repair, making them attractive targets for anticancer therapies. The ability of N-(2,6-Dioxopiperidin-3-yl)methanesulfonamide to modulate these enzymes could lead to the discovery of novel chemotherapeutic agents.

The pharmacokinetic properties of N-(2,6-Dioxopiperidin-3-yl)methanesulfonamide have also been subjects of interest. Studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability, which are essential characteristics for a drug candidate. Furthermore, its favorable pharmacokinetic profile suggests potential for once-daily dosing regimens, enhancing patient compliance. These attributes make it an attractive candidate for further development into a therapeutic agent.

In vitro and in vivo studies have provided valuable insights into the biological activity of N-(2,6-Dioxopiperidin-3-yl)methanesulfonamide. Preclinical trials have shown that this compound demonstrates selective toxicity towards certain cancer cell lines while maintaining low toxicity towards healthy cells. This selectivity is crucial for minimizing side effects and improving patient outcomes. Additionally, the compound's ability to induce apoptosis in cancer cells has been observed in cell culture experiments, further supporting its potential as an anticancer agent.

The synthesis of N-(2,6-Dioxopiperidin-3-yl)methanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the dioxopiperidine ring through cyclization reactions involving appropriate precursors. Subsequent steps involve functionalization at the 3-position of the dioxopiperidine ring with a methanesulfonamide group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve yield and purity.

The role of computational chemistry in optimizing the synthesis and properties of N-(2,6-Dioxopiperidin-3-yl)methanesulfonamide cannot be overstated. Molecular modeling techniques have been used to predict the binding modes of this compound with biological targets, providing valuable insights into its mechanism of action. Additionally, computational studies have helped identify optimal synthetic routes by predicting reaction outcomes and minimizing trial-and-error experimentation.

The future prospects of N-(2,6-Dioxopiperidin-3-yl)methanesulfonamide are promising, with ongoing research focused on expanding its therapeutic applications. Efforts are underway to develop novel derivatives with improved pharmacological properties such as enhanced potency, selectivity, and solubility. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments.

In conclusion, N-(2,6-Dioxopiperidin-3-yl)methanesulfonamide (CAS No. 1416437-99-4) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development into therapeutic agents. Ongoing research continues to uncover new applications for this compound, promising advancements in drug discovery and treatment strategies.